Cas no 1396889-97-6 ((2E)-N-4-(morpholin-4-yl)but-2-yn-1-yl-3-phenylprop-2-enamide)

• Product Name: (2E)-N-4-(morpholin-4-yl)but-2-yn-1-yl-3-phenylprop-2-enamide
• CAS No: 1396889-97-6
• MF: C₁₇H₂₀N₂O₂
• MW: 284.352904319763
• CID: 6275285
• PubChem ID: 71792693
• Update Time: 2025-07-22

(2E)-N-4-(morpholin-4-yl)but-2-yn-1-yl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-4-(morpholin-4-yl)but-2-yn-1-yl-3-phenylprop-2-enamide
• AKOS024542785
• 1396889-97-6
• N-(4-morpholinobut-2-yn-1-yl)cinnamamide
• (E)-N-(4-morpholin-4-ylbut-2-ynyl)-3-phenylprop-2-enamide
• (2E)-N-[4-(morpholin-4-yl)but-2-yn-1-yl]-3-phenylprop-2-enamide
• VU0540058-1
• F6244-2522

• Inchi： 1S/C17H20N2O2/c20-17(9-8-16-6-2-1-3-7-16)18-10-4-5-11-19-12-14-21-15-13-19/h1-3,6-9H,10-15H2,(H,18,20)/b9-8+
• InChI Key： ZXXRNZHLXFMXIZ-CMDGGOBGSA-N
• SMILES： O1CCN(CC#CCNC(/C=C/C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 284.152477885g/mol
• Monoisotopic Mass: 284.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 41.6Ų

Additional information on (2E)-N-4-(morpholin-4-yl)but-2-yn-1-yl-3-phenylprop-2-enamide

Chemical Profile of (2E)-N-4-(morpholin-4-yl)but-2-yn-1-yl-3-phenylprop-2-enamide (CAS No. 1396889-97-6)

Compound CAS No. 1396889-97-6, identified by its systematic name as (2E)-N-4-(morpholin-4-yl)but-2-yn-1-yl-3-phenylprop-2-enamide, represents a significant molecule in the realm of pharmaceutical chemistry. This compound belongs to a class of heterocyclic amides characterized by a unique structural framework that combines both alkyne and phenyl groups, alongside a morpholine moiety. The presence of these functional groups imparts distinct chemical properties, making it a subject of interest for medicinal chemists and biologists exploring novel therapeutic agents.

The molecular structure of this compound features a conjugated system comprising an acrylamide moiety linked to a butynyl group, further substituted with a morpholine ring and a phenyl group. This arrangement not only contributes to the compound's overall stability but also enhances its potential for interaction with biological targets. The morpholine ring, in particular, is known for its ability to modulate biological activity by serving as a hydrogen bond acceptor and forming stable complexes with proteins.

In recent years, there has been growing interest in the development of small-molecule inhibitors targeting various enzymatic pathways implicated in human diseases. The amide group in (2E)-N-4-(morpholin-4-yl)but-2-yn-1-yl-3-phenylprop-2-enamide provides a suitable platform for designing molecules that can interact with enzymes such as kinases, proteases, and other therapeutic targets. The alkyne functionality, while less common in drug candidates, offers opportunities for further derivatization and optimization to enhance pharmacokinetic properties.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preliminary studies have suggested that molecules with similar structural motifs may exhibit neuroprotective effects by modulating inflammatory pathways and reducing oxidative stress. The phenyl group, in particular, has been shown to enhance blood-brain barrier penetration, making it an attractive feature for central nervous system (CNS) drug discovery.

The morpholine ring's role as a bioisostere for piperazine or piperidine moieties further underscores its significance in medicinal chemistry. Piperazine derivatives are well-documented scaffolds in drug development due to their ability to engage with various biological targets. By incorporating a morpholine ring into the structure of (2E)-N-4-(morpholin-4-yl)but-2-yn-1-yl-3-phenylprop-2-enamide, researchers can leverage these properties while potentially avoiding some of the liabilities associated with piperazine derivatives, such as solubility issues or metabolic instability.

Recent advances in computational chemistry have enabled more efficient screening and design of novel drug candidates. Molecular modeling studies indicate that (2E)-N-4-(morpholin-4-y l)but -2 -yn -1 -y l -3 -phen ylprop -2 -en amide may interact with target proteins through multiple binding modes, including hydrogen bonding interactions and hydrophobic contacts. These findings suggest that the compound could be optimized further to improve its binding affinity and selectivity.

The synthesis of this compound presents an interesting challenge due to the presence of multiple functional groups that must be carefully orchestrated to avoid unwanted side reactions. Traditional synthetic routes involving cross-coupling reactions between aryl halides and organometallic reagents have been explored, but recent methodologies employing transition-metal catalysis offer more efficient and scalable alternatives. For instance, palladium-catalyzed Sonogashira coupling between terminal alkynes and aryl halides has proven particularly useful in constructing the phenyl-butyne core of this molecule.

In conclusion, (2E)-N -4-(morpholin -4-y l)but -2 -yn -1 -y l -3 -phen ylprop -2 -en amide represents a promising candidate for further exploration in drug discovery. Its unique structural features, combined with its potential biological activity, make it an attractive starting point for designing novel therapeutic agents targeting neurological disorders and other diseases. As research continues to uncover new applications for this class of compounds, it is likely that additional derivatives will be synthesized and evaluated for their pharmacological properties.